N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide

• Molecular Formula: C24H28N2O2S
• Molecular Weight: 408.6 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide
• InChI: InChI=1S/C24H28N2O2S/c1-4-7-17-22(27)26(19-15-11-12-16-20(19)28-6-3)24-25-23(21(5-2)29-24)18-13-9-8-10-14-18/h8-16H,4-7,17H2,1-3H3
• InChI Key: QUXNRGVQMLEBQO-UHFFFAOYSA-N
• SMILES: CCCCC(=O)N(C1=CC=CC=C1OCC)C2=NC(=C(S2)CC)C3=CC=CC=C3

Description

N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide, also known as EPPA, is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields. EPPA is a thiazole derivative that has shown promising results in scientific research, particularly in the areas of cancer treatment and drug development.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are essential for cancer cell growth and survival. N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide has been shown to inhibit the activity of cyclin-dependent kinases, which play a key role in cell cycle regulation. N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide has also been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in cancer cells.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer properties, N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide has been found to have anti-inflammatory and antioxidant effects. N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide is its versatility in laboratory experiments. N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide can be easily synthesized and modified to suit a range of experimental needs. N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide is also relatively stable and has low toxicity, making it a safe and reliable compound for use in laboratory experiments.
However, there are also some limitations to the use of N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide in laboratory experiments. N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide has low solubility in water, which can make it difficult to administer to cells or animals. N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide also has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are many potential future directions for research on N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide. One area of interest is the development of new cancer treatments based on N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide. Researchers are exploring the use of N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide in combination with other anti-cancer drugs to improve its effectiveness. Additionally, researchers are investigating the use of N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide in other diseases, such as diabetes and neurodegenerative disorders.
Another potential future direction is the development of new synthesis methods for N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide. Researchers are exploring alternative methods for synthesizing N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide that may improve the yield and purity of the compound.
Conclusion:
In conclusion, N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide is a synthetic compound that has shown promising results in scientific research. N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide has anti-cancer properties and has been found to be effective against drug-resistant cancer cells. N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide also has anti-inflammatory and antioxidant effects and has been shown to improve glucose metabolism and insulin sensitivity. While there are some limitations to the use of N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide in laboratory experiments, there are many potential future directions for research on this compound.

Synthesis Methods

The synthesis of N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide involves the reaction of 2-ethoxyaniline with 2-bromo-5-ethyl-4-phenylthiazole in the presence of a base such as potassium carbonate. The resulting product is then treated with pentanoyl chloride to obtain the final compound, N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide. This synthesis method has been optimized and modified by various researchers to improve the yield and purity of the product.

Scientific Research Applications

N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide has been extensively studied for its potential applications in scientific research. One of the most significant areas of research is cancer treatment. Studies have shown that N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide has anti-cancer properties and can inhibit the growth of cancer cells in vitro. N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Furthermore, N-(2-ethoxyphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)pentanamide has been found to be effective against drug-resistant cancer cells, making it a promising candidate for the development of new cancer treatments.